Cas no 633327-22-7 (5-Bromo-2,3-difluorobenzaldehyde)

• Product Name: 5-Bromo-2,3-difluorobenzaldehyde
• CAS No: 633327-22-7
• MF: C₇H₃BrF₂O
• MW: 220.998928308487
• MDL: MFCD08669446
• CID: 1039498
• PubChem ID: 23070182
• Update Time: 2025-04-20

5-Bromo-2,3-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-difluorobenzaldehyde
• AK104801
• ANW-70981
• CTK8C4039
• KB-244876
• 5-Bromo-2,3-difluoro-benzaldehyde
• WNJTWTDADQWUFR-UHFFFAOYSA-N
• 5-Bromo-2,3-difluoro Benzaldehyde
• AS06284
• CM10130
• Z0746
• ST24044385
• EN300-119470
• DS-4318
• MFCD08669446
• SY040887
• Z1269155245
• SCHEMBL767476
• AKOS015968230
• AMY30988
• DTXSID20630222
• DB-368357
• CS-W001611
• 633327-22-7
• CL9633

• MDL： MFCD08669446
• Inchi： 1S/C7H3BrF2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• InChI Key： WNJTWTDADQWUFR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=O)C=1)F)F

Computed Properties

• Exact Mass: 219.93353g/mol
• Monoisotopic Mass: 219.93353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.758±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 230.0±35.0 ºC (760 Torr),
• Flash Point: 92.9±25.9 ºC,
• Solubility: Almost insoluble (0.075 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives